2-methyl-6,7,8,9-tetrahydro-4H-pyrimido[1,2-a]pyrimidin-4-one

• IUPAC Name: 2-methyl-6,7,8,9-tetrahydropyrimido[1,2-a]pyrimidin-4-one
• InChI: InChI=1S/C8H11N3O/c1-6-5-7(12)11-4-2-3-9-8(11)10-6/h5H,2-4H2,1H3,(H,9,10)
• InChI Key: MADHWMDQHIWPOM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)N2CCCNC2=N1
• Molecular Formula: C8H11N3O
• Molecular Weight: 165.19 g/mol

Description

“2-methyl-6,7,8,9-tetrahydro-4H-pyrimido[1,2-a]pyrimidin-4-one” is a chemical compound. It’s a derivative of pyrimido[1,2-a]pyrimidin-4-one. A series of novel derivatives of this compound were synthesized and characterized by 1H-NMR, FTIR, and elemental analysis.

Synthesis Analysis

The synthesis of “this compound” derivatives involves the creation of aliphatic, aromatic, and heterocyclic amine derivatives. The synthesized compounds were characterized by 1H-NMR, FTIR, and elemental analysis.

Molecular Structure Analysis

The molecular structure of “this compound” can be analyzed using various techniques such as 1H-NMR and FTIR. These techniques provide information about the atomic and molecular structure of the compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” can be determined using various techniques. For example, its molecular weight is 164.20 g/mol.

Scientific Research Applications

Synthesis and Characterization

Pyrimidines, including derivatives like 2-methyl-6,7,8,9-tetrahydro-4H-pyrimido[1,2-a]pyrimidin-4-one, have been extensively studied for their diverse biological activities, such as anti-inflammatory effects. A notable study by Gondkar, Deshmukh, and Chaudhari (2013) describes the synthesis and in-vitro anti-inflammatory activity of substituted tetrahydropyrimidine derivatives. Their research outlines a novel synthetic procedure, providing a foundation for future medicinal and pharmaceutical applications (Gondkar, Deshmukh, & Chaudhari, 2013).

Medicinal Chemistry and Biological Activity

The pyrimidine core is a crucial precursor for the medicinal and pharmaceutical industries due to its bioavailability and broader synthetic applications. Parmar, Vala, and Patel (2023) provide a comprehensive review of the synthetic pathways and the application of hybrid catalysts for the synthesis of pyrano[2,3-d]pyrimidine derivatives. Their review underscores the significance of pyrimidines in drug discovery and development (Parmar, Vala, & Patel, 2023).

Anti-Cancer Applications

Kaur et al. (2014) discuss the anticancer potential of pyrimidine-based scaffolds, emphasizing their role as building units of DNA and RNA. This review article highlights the structure-activity relationships and the diverse mechanisms through which pyrimidine derivatives exert their cell-killing effects, indicating their prominence as potential drug candidates in cancer therapy (Kaur et al., 2014).

Enzyme Inhibition and Biosynthesis

Reshetnikov et al. (2011) explore the genes and enzymes of ectoine biosynthesis in halotolerant methanotrophs, where derivatives of pyrimidines play a role in stabilizing biomolecules under osmotic stress. This research offers insights into the enzymatic aspects of pyrimidine biosynthesis and its implications for scientific and industrial applications (Reshetnikov, Khmelenina, Mustakhimov, & Trotsenko, 2011).

Neurological Disorder Treatment

Das et al. (2021) review the structure-activity relationships of pyrimidine derivatives as potential anti-Alzheimer's agents. Their comprehensive review emphasizes the pharmacological advancements of pyrimidine moieties as therapeutics, highlighting the ongoing research and development efforts in targeting neurological disorders (Das et al., 2021).